Cas no 2107543-85-9 (methyl 1-(2-aminoethyl)-5-oxopyrrolidine-3-carboxylate)

• Product Name: methyl 1-(2-aminoethyl)-5-oxopyrrolidine-3-carboxylate
• CAS No: 2107543-85-9
• MF: C₈H₁₄N₂O₃
• MW: 186.208362102509
• CID: 6253136
• PubChem ID: 137937501
• Update Time: 2025-11-01

methyl 1-(2-aminoethyl)-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(2-aminoethyl)-5-oxopyrrolidine-3-carboxylate
• 2107543-85-9
• EN300-1068900

• Inchi： 1S/C8H14N2O3/c1-13-8(12)6-4-7(11)10(5-6)3-2-9/h6H,2-5,9H2,1H3
• InChI Key： CYFMWPKCXILOEX-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)OC)CN1CCN

Computed Properties

• Exact Mass: 186.10044231g/mol
• Monoisotopic Mass: 186.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 72.6Ų

Additional information on methyl 1-(2-aminoethyl)-5-oxopyrrolidine-3-carboxylate

Methyl 1-(2-Aminoethyl)-5-Oxopyrrolidine-3-Carboxylate (CAS No. 2107543-85-9): A Comprehensive Overview

Methyl 1-(2-aminoethyl)-5-oxopyrrolidine-3-carboxylate (CAS No. 2107543-85-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this intriguing molecule.

Chemical Structure and Properties

Methyl 1-(2-aminoethyl)-5-oxopyrrolidine-3-carboxylate is a derivative of pyrrolidine, a five-membered heterocyclic compound with a nitrogen atom. The presence of the aminoethyl group and the carboxylate moiety imparts unique chemical properties to this compound. The aminoethyl group provides the molecule with basic characteristics, while the carboxylate group contributes to its polarity and reactivity. The oxopyrrolidine ring, which is a key structural feature, adds stability and rigidity to the molecule, making it suitable for various chemical reactions and biological interactions.

The compound is typically synthesized through a multi-step process involving the condensation of appropriate starting materials. One common synthetic route involves the reaction of methyl 5-oxopyrrolidine-3-carboxylate with an aminoethyl derivative in the presence of a coupling agent. This method ensures high yields and purity, making it suitable for large-scale production.

Biological Activities and Therapeutic Potential

Recent studies have highlighted the diverse biological activities of methyl 1-(2-aminoethyl)-5-oxopyrrolidine-3-carboxylate. One of the most notable applications is its potential as a neuroprotective agent. Research has shown that this compound can effectively protect neurons from oxidative stress and apoptosis, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective effects, methyl 1-(2-aminoethyl)-5-oxopyrrolidine-3-carboxylate has also demonstrated anti-inflammatory properties. Studies have indicated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation in various tissues. This property makes it a potential therapeutic agent for inflammatory conditions like arthritis and inflammatory bowel disease.

Clinical Trials and Research Developments

The therapeutic potential of methyl 1-(2-aminoethyl)-5-oxopyrrolidine-3-carboxylate has been further validated through preclinical studies and early-stage clinical trials. In preclinical models of neurodegenerative diseases, this compound has shown significant improvements in cognitive function and motor skills. These findings have paved the way for more extensive clinical trials to evaluate its safety and efficacy in human subjects.

Recent clinical trials have focused on assessing the pharmacokinetics and pharmacodynamics of methyl 1-(2-aminoethyl)-5-oxopyrrolidine-3-carboxylate. Preliminary results have indicated favorable pharmacokinetic profiles, with good oral bioavailability and minimal side effects. These findings are encouraging and suggest that this compound could be developed into a viable therapeutic option for various neurological and inflammatory disorders.

Future Directions and Conclusion

The ongoing research on methyl 1-(2-aminoethyl)-5-oxopyrrolidine-3-carboxylate is poised to uncover new insights into its mechanisms of action and therapeutic applications. Future studies will likely focus on optimizing its chemical structure to enhance its potency and selectivity. Additionally, investigations into combination therapies involving this compound with other drugs may yield synergistic effects that could further improve treatment outcomes.

In conclusion, methyl 1-(2-aminoethyl)-5-oxopyrrolidine-3-carboxylate (CAS No. 2107543-85-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure, coupled with its diverse biological activities, makes it an exciting area of research in medicinal chemistry and pharmaceutical development.